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Compound of Interest

Compound Name: 2-Propylpyridine

Cat. No.: B1293518 Get Quote

Introduction

2-Propylpyridine, a heterocyclic amine with the chemical formula C₈H₁₁N, is a valuable

reagent in organic synthesis.[1][2][3] Structurally, it consists of a pyridine ring substituted at the

2-position with a propyl group.[1] This substitution pattern imparts specific steric and electronic

properties that make it a versatile tool for chemists. It serves as a ligand in transition metal

catalysis, a building block for more complex molecules, and a component in the design of

functional materials.[4] These application notes provide an overview of its key uses, supported

by quantitative data and detailed experimental protocols for researchers, scientists, and

professionals in drug development.

Physical and Chemical Properties

2-Propylpyridine is a colorless to slightly yellow liquid with a characteristic aromatic odor.[4][5]

Its physical and chemical properties are summarized in the table below. It is important to

handle this compound with appropriate safety precautions, as it is considered flammable and

an irritant to the eyes, respiratory system, and skin.[5][6]
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Property Value Reference(s)

CAS Number 622-39-9 [2][3]

Molecular Formula C₈H₁₁N [2]

Molecular Weight 121.18 g/mol [1]

Boiling Point 167-171 °C [4][5]

Density ~0.912 g/cm³ [4]

Flash Point 56 °C (133 °F) [4][5]

Solubility
Slightly soluble in water;

soluble in alcohol.
[5]

Key Applications in Organic Synthesis
The utility of 2-propylpyridine and related 2-alkylpyridines in organic synthesis is multifaceted.

The alkyl group at the 2-position influences the steric and electronic environment of the

nitrogen atom, which is crucial for its function in various reaction types.[7]

Ligand in Transition Metal Catalysis
2-Alkylpyridines are a well-established class of ligands in transition metal-catalyzed reactions.

[7] The nitrogen atom acts as a Lewis base, coordinating to a metal center and modulating its

catalytic activity and selectivity.[8] The steric bulk of the 2-propyl group can influence the

coordination sphere of the metal, affecting substrate approach and potentially enhancing

selectivity compared to less hindered pyridines.[7]

Palladium-Catalyzed Cross-Coupling Reactions:

Pyridine derivatives are frequently employed as ligands in palladium-catalyzed reactions such

as the Suzuki-Miyaura and Heck couplings.[9] While specific data for 2-propylpyridine is not

always detailed, the general principles for 2-alkylpyridines apply. They can stabilize the

palladium catalyst, prevent the formation of palladium black, and influence the overall efficiency

of the catalytic cycle.[7][10] For instance, in phosphine-free Heck reactions, a 2-alkylpyridine

can be added to the reaction mixture to facilitate the catalytic process.[7] The electron-donating

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.scbt.com/p/2-propylpyridine-622-39-9
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C8H11N/c1-2-5-8-6-3-4-7-9-8/h3-4,6-7H,2,5H2,1H3
https://www.scbt.com/p/2-propylpyridine-622-39-9
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylpyridine
https://wap.guidechem.com/dictionary/en/622-39-9.html
http://www.thegoodscentscompany.com/data/rw1180611.html
https://wap.guidechem.com/dictionary/en/622-39-9.html
https://wap.guidechem.com/dictionary/en/622-39-9.html
http://www.thegoodscentscompany.com/data/rw1180611.html
http://www.thegoodscentscompany.com/data/rw1180611.html
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_2_Alkylpyridine_Ligands_in_Catalysis.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_2_Alkylpyridine_Ligands_in_Catalysis.pdf
https://www.alfachemic.com/catalysts/products/pyridine-ligands.html
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_2_Alkylpyridine_Ligands_in_Catalysis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9455277/
https://www.benchchem.com/product/b1293518?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_2_Alkylpyridine_Ligands_in_Catalysis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3779523/
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_2_Alkylpyridine_Ligands_in_Catalysis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


nature of the propyl group increases the electron density on the nitrogen, which in turn affects

the electronic properties of the palladium center.[7]

Table 1: Representative Data for Pd-Catalyzed Reactions with Pyridine Ligands Note: This

table includes data for various substituted pyridines to illustrate their general utility in catalysis,

as specific quantitative data for 2-propylpyridine is not always available in comparative

studies.

Reaction
Catalyst/Ligan
d System

Substrates Product Yield Reference(s)

Suzuki-Miyaura

[Pd(L)₂Cl₂] (L =

4-substituted

pyridine)

Aryl halide,

Arylboronic acid

>90% (in many

cases)
[9]

Heck Coupling

[Pd(L)₂Cl₂] or

[Pd(L)₄]²⁺ (L = 4-

substituted

pyridine)

Aryl halide,

Alkene

>90% (in many

cases)
[9]

C-H Acylation Pd(OAc)₂ / TBHP
2-Phenylpyridine,

Toluene
74% [11]

Below is a generalized workflow for setting up a palladium-catalyzed cross-coupling reaction

where a 2-alkylpyridine could be employed as a ligand.
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Experimental Workflow: Pd-Catalyzed Cross-Coupling

Vessel Preparation

Reaction Execution

Work-up and Purification

Add Pd(OAc)₂, Base,
and Aryl Halide to vessel

Add 2-Alkylpyridine Ligand
(e.g., 2-Propylpyridine)

Degas mixture with
inert gas (Ar or N₂)

Add Alkene/Boronic Acid
and Solvent via syringe

Heat reaction mixture
to desired temperature

Monitor reaction progress
(TLC, GC-MS)

Cool and quench
the reaction

Extract with organic solvent,
wash, and dry

Purify product
(Chromatography/Distillation)
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C-H Activation with a Pyridine-Based Directing Group

Substrate with
PIP Directing Group (DG)

[5,5]-Bicyclic Palladacycle
Intermediate

Coordination & C-H Activation

Pd(II) Catalyst

β-Functionalized Product

Reductive Elimination

Functionalizing Reagent
(e.g., PhI(OAc)₂ for C-O bond)

Pd(II) Catalyst
(regenerated)

Catalyst Turnover

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Roles of 2-Propylpyridine in Synthesis

Applications

Synthetic Outcomes

2-Propylpyridine

As a Ligand As a Building Block

Transition Metal Catalysis
(e.g., Cross-Coupling)

As a Directing Group
(via derivatives like PIP)

Site-Selective
C-H Functionalization

Synthesis of Bioactive Molecules
(Pharmaceuticals, Agrochemicals)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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